N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide

• IUPAC Name: N-[4-[[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]sulfamoyl]-3-methylphenyl]acetamide
• InChI: InChI=1S/C24H31N3O5S/c1-15(2)13-27-20-12-19(7-9-21(20)32-14-24(5,6)23(27)29)26-33(30,31)22-10-8-18(11-16(22)3)25-17(4)28/h7-12,15,26H,13-14H2,1-6H3,(H,25,28)
• InChI Key: YQLNERDGUMABQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C
• Molecular Formula: C24H31N3O5S
• Molecular Weight: 473.6 g/mol
• CAS No.: 922133-05-9

Description

N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide is a high-purity chemical compound supplied for non-human research applications. This synthetic molecule features a complex structure incorporating a tetrahydrobenzo[b][1,4]oxazepin-4-one core, a sulfonamide bridge, and an acetamide group. Compounds with similar structural motifs, such as the benzoxazepine scaffold and sulfonamide functional groups, have been investigated in various pharmacological contexts, including as potential antagonists for hormone receptors . Researchers can utilize this compound as a key intermediate in organic synthesis or as a lead structure in the development of novel bioactive molecules. Its specific physicochemical properties and mechanism of action are areas for ongoing investigation by qualified research personnel. This product is strictly for research use only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should conduct their own thorough characterization and biological evaluation to determine the compound's specific applicability to their research projects.

Biological Activity

N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide is a complex organic compound belonging to the class of sulfamoyl derivatives. Its unique structure features a tetrahydrobenzo[b][1,4]oxazepin core, which is notable for its potential biological activities. This article reviews the biological activity of this compound based on available research findings and case studies.

Chemical Structure and Properties

The molecular formula for this compound is C24H30N2O3, with a molecular weight of approximately 394.5 g/mol. The structure includes an acetamide group linked to a phenyl ring that is further substituted with a sulfamoyl group. This arrangement suggests potential interactions with various biological targets.

Property	Value
Molecular Formula	C24H30N2O3
Molecular Weight	394.5 g/mol
Chemical Class	Sulfamoyl Derivative

1. Antimicrobial Activity

Research has indicated that benzoxazepine derivatives exhibit varying degrees of antimicrobial activity. In particular, studies have shown that certain synthesized derivatives demonstrate significant antibacterial effects against specific pathogens. For instance, compounds derived from the benzoxazepine framework have been reported to inhibit the growth of Gram-positive bacteria effectively .

2. Anticancer Activity

The anticancer properties of N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide have been explored in various studies. The compound has shown cytotoxic effects against several solid tumor cell lines. Notably, its impact on the release of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) varies depending on the cancer cell type used in assays .

3. Anti-inflammatory Activity

The compound's ability to modulate inflammatory responses has also been investigated. Studies suggest that it may act as an anti-inflammatory agent by downregulating the production of pro-inflammatory cytokines in specific cell lines . This property is particularly relevant for therapeutic applications in diseases characterized by chronic inflammation.

Case Studies

Several case studies have highlighted the efficacy of benzoxazepine derivatives in treating various conditions:

• Study on Anticancer Efficacy : A study evaluated the cytotoxic effects of synthesized benzoxazepine derivatives on human breast cancer cell lines. The results indicated that certain derivatives exhibited IC50 values in the micromolar range, suggesting potent anticancer activity .
• Antimicrobial Evaluation : Another study focused on the antimicrobial properties of benzoxazepine compounds against common bacterial strains. The findings demonstrated that some compounds had minimum inhibitory concentrations (MICs) lower than those of standard antibiotics .

Comparison with Similar Compounds

Table 1: Comparative Structural Features

Compound Name	CAS Number	Similarity Score	Key Structural Features
Target Compound	N/A	N/A	Benzooxazepine core, isobutyl, 3,3-dimethyl, sulfamoyl bridge, 3-methylphenylacetamide
N-(5-Methylisoxazol-3-yl)-4-(methylsulfonamido)benzenesulfonamide	156324-47-9	0.86	Isoxazole ring, methylsulfonamido group, benzenesulfonamide backbone
2-Chloro-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}acetamide	901397-84-0	0.94	Chloroacetamide, isoxazole ring, sulfamoyl linker
3-Chloro-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}propanamide	133071-57-5	0.91	Chloropropanamide, isoxazole ring, sulfamoyl linker
3-({4-[(5-Methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}carbamoyl)propanoic acid	795287-23-9	0.89	Carboxypropanamide, isoxazole ring, sulfamoyl linker

Key Differences and Implications

Core Heterocycle: The target compound’s benzooxazepine core (a seven-membered ring fused to benzene) contrasts with the isoxazole rings (five-membered, O- and N-containing) in analogs .

In contrast, analogs with chloroacetamide or carboxypropanamide groups (e.g., 901397-84-0, 795287-23-9) introduce electronegative or ionizable moieties, altering polarity and metabolic stability .

Sulfamoyl Linker :

• While all compounds share a sulfamoyl group, its position and connectivity differ. In the target compound, the sulfamoyl bridges a benzooxazepine and phenyl ring, creating an extended conjugated system absent in isoxazole-based analogs. This may influence electronic properties and hydrogen-bonding capacity.

Hypothetical Pharmacological Considerations

• Target Selectivity : The benzooxazepine scaffold may interact with serine hydrolases or GPCRs, whereas isoxazole-containing analogs (e.g., 156324-47-9) are more typical of sulfonamide antibiotics or COX-2 inhibitors.
• Metabolic Stability : The target’s bulky substituents could reduce cytochrome P450-mediated oxidation, prolonging half-life compared to chloro- or carboxy-substituted analogs .

Q & A

Basic Research Questions

Q. What are the standard synthetic methodologies for N-(4-(N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide?

• Methodology : Multi-step organic synthesis is typically employed, involving sulfonamide coupling, oxazepine ring formation, and acetylation. Key steps include:

• Sulfamoylation : Reaction of the oxazepine core with sulfonyl chlorides under inert atmospheres (e.g., N₂) at 0–25°C .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradients) and recrystallization (ethanol/water mixtures) .
• Characterization : NMR (¹H/¹³C), HPLC (≥95% purity), and high-resolution mass spectrometry (HRMS) .
  • Critical Parameters : Solvent polarity (e.g., dichloromethane vs. DMF) and stoichiometric ratios of reagents significantly affect yields .

Q. Which analytical techniques are essential for confirming the compound’s structure and purity?

• Techniques :

Method	Purpose	Key Observations
¹H/¹³C NMR	Confirm functional groups (e.g., sulfamoyl, acetamide)	δ 2.1 ppm (acetamide CH₃), δ 7.3–8.1 ppm (aromatic protons)
HRMS	Verify molecular ion ([M+H]⁺)	Exact mass ±0.001 Da
HPLC	Assess purity (>95%)	Retention time matching reference standard

Advanced Research Questions

Q. How can researchers optimize synthetic yields when encountering low reproducibility in multi-step reactions?

• Methodology :

• Design of Experiments (DOE) : Apply factorial designs to test variables (temperature, catalyst loading, solvent) and identify interactions .
• In-line Monitoring : Use FTIR or ReactIR to track reaction progress and detect intermediates .
• Case Study : A 2³ factorial design for sulfamoylation revealed that excess sulfonyl chloride (1.5 eq) and slow addition (1 h) improved yields by 22% .

Q. What strategies resolve contradictions between computational predictions and experimental data (e.g., reaction pathways or spectroscopic results)?

• Approach :

• Cross-Validation : Compare DFT-calculated NMR chemical shifts with experimental data (RMSD <0.3 ppm acceptable) .
• Crystallographic Refinement : Use SHELXL for single-crystal X-ray diffraction to resolve ambiguous proton assignments .
• Kinetic Isotope Effects (KIE) : Label key atoms (e.g., ¹³C in acetamide) to validate proposed mechanisms .

Q. How can researchers investigate the compound’s reactivity with biomolecular targets (e.g., enzymes or receptors)?

• Methods :

• Molecular Docking : AutoDock Vina or Schrödinger Suite to predict binding modes to active sites (e.g., kinase domains) .
• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (ka/kd) .
• Enzyme Inhibition Assays : IC₅₀ determination via fluorometric or colorimetric readouts (e.g., ATPase activity) .

Data Contradiction Analysis

Q. How to address discrepancies in biological activity data across studies (e.g., conflicting IC₅₀ values)?

• Root Causes :

• Assay Variability : Differences in buffer pH, ionic strength, or co-solvents (e.g., DMSO ≤0.1% v/v) .
• Compound Stability : Degradation under assay conditions (validate via LC-MS post-assay) .
  • Resolution :
• Standardized Protocols : Adopt OECD guidelines for reproducibility .
• Meta-Analysis : Use hierarchical Bayesian models to aggregate data and quantify uncertainty .

Methodological Tools

Q. Which computational tools are recommended for modeling the compound’s interactions?

• Software :

Tool	Application	Reference
Gaussian 16	DFT calculations (NMR/IR prediction)
PyMOL	Visualization of docking poses
SHELXL	Crystallographic refinement